Cas no 88131-61-7 (5-methyl-1-(methylsulfonyl)-1H-Indole)

• Product name: 5-methyl-1-(methylsulfonyl)-1H-Indole
• CAS No: 88131-61-7
• MF: C₁₀H₁₁NO₂S
• MW: 209.26484
• CID: 643974
• PubChem ID: 13227927

5-methyl-1-(methylsulfonyl)-1H-Indole Chemical and Physical Properties

Names and Identifiers

• 5-methyl-1-(methylsulfonyl)-1H-Indole
• 5-methyl-1-methylsulfonylindole
• DTXSID30530204
• 1-(Methanesulfonyl)-5-methyl-1H-indole
• SCHEMBL12994620
• 1-methanesulfonyl-5-methyl-1H-indole
• 1H-Indole, 5-methyl-1-(methylsulfonyl)-
• 88131-61-7

• Inchi： InChI=1S/C10H11NO2S/c1-8-3-4-10-9(7-8)5-6-11(10)14(2,12)13/h3-7H,1-2H3
• InChI Key： KMABPEPZYRUEFD-UHFFFAOYSA-N
• SMILES： CC1=CC2=C(C=C1)N(C=C2)S(=O)(=O)C

Computed Properties

• Exact Mass: 209.05104977g/mol
• Monoisotopic Mass: 209.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.4Ų
• XLogP3: 2